Cas no 765920-74-9 (1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol)

• Product Name: 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol
• CAS No: 765920-74-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 3266771
• PubChem ID: 11335186
• Update Time: 2025-10-30

1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-PROPANOL, 1-(4-METHOXYPHENOXY)-3-[(4-METHYLPHENYL)AMINO]-
• 1-(4-methoxyphenoxy)-3-(4-methylanilino)propan-2-ol
• 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol
• SR-01000024576
• VU0507456-1
• SR-01000024576-1
• AKOS005412626
• 1-(4-methoxyphenoxy)-3-(p-tolylamino)propan-2-ol
• 1-(4-methoxyphenoxy)-3-[(4-methylphenyl)amino]propan-2-ol
• F3012-0024
• STK189184
• 765920-74-9

• Inchi： 1S/C17H21NO3/c1-13-3-5-14(6-4-13)18-11-15(19)12-21-17-9-7-16(20-2)8-10-17/h3-10,15,18-19H,11-12H2,1-2H3
• InChI Key： HNKILEPFUQPLMX-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(OC)C=C1)C(O)CNC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 287.15214353Da
• Monoisotopic Mass: 287.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol

Compound CAS No. 765920-74-9: 1-(4-Methoxyphenoxy)-3-(4-Methylphenyl)Aminopropan-2-Ol

The compound with CAS number 765920-74-9, known as 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol, is a highly specialized organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenoxy group, a methyl-substituted phenyl group, and an amino alcohol moiety. Its chemical formula is C₁₈H₂₅NO₃, and it has a molecular weight of 313.38 g/mol.

Recent studies have highlighted the importance of 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol in the development of novel therapeutic agents. The compound's structure suggests potential bioactivity due to its ability to interact with various biological targets, such as enzymes and receptors. Researchers have explored its role in modulating cellular signaling pathways, which could lead to innovative treatments for diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the phenoxy group via nucleophilic aromatic substitution and the formation of the amino alcohol moiety through reductive amination. The use of catalysts and precise reaction conditions ensures high yield and purity, making this compound suitable for large-scale production in pharmaceutical settings.

In terms of pharmacokinetics, 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol exhibits favorable properties, including good solubility and bioavailability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is crucial for its potential application in central nervous system-related therapies. Additionally, the compound shows minimal toxicity in animal models, indicating a promising safety profile for human use.

The application of this compound extends beyond pharmacology. Its unique structure makes it a valuable tool in material science for the development of advanced polymers and coatings. Researchers have explored its use as a building block for creating self-healing materials and stimuli-responsive systems, which could revolutionize industries such as electronics and aerospace.

Recent advancements in computational chemistry have further enhanced our understanding of 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol's properties. Molecular docking studies have revealed potential binding sites on key proteins, providing insights into its mechanism of action at the molecular level. These findings have paved the way for rational drug design strategies tailored to optimize its therapeutic potential.

In conclusion, 1-(4-methoxyphenoxy)-3-(4-methylphenyl)aminopropan-2-ol (CAS No. 765920-74-9) is a versatile compound with wide-ranging applications in both pharmaceutical and materials science domains. Its unique structure, coupled with favorable pharmacokinetic properties and promising preclinical results, positions it as a key player in future research and development efforts.